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Compound of Interest

Compound Name: Thiamine-d3 Hydrochloride

Cat. No.: B1150975

Executive Summary

Thiamine-d3 hydrochloride (Vitamin B1-d3 HCI) is a stable isotope-labeled analog of
thiamine, specifically deuterated at the C2-methyl group of the pyrimidine ring.[1][2] It serves as
the "gold standard" Internal Standard (IS) for the quantitative analysis of thiamine in complex
biological matrices (whole blood, plasma, urine) using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Unlike pharmaceutical trade names intended for clinical use, "trade names" in this context refer
to compendial designations and catalog identifiers used by chemical reagent suppliers. This
guide dissects the chemical identity, commercial landscape, and critical application protocols
for Thiamine-d3 hydrochloride in drug development and clinical diagnostics.

Chemical Identity & Nomenclature

To ensure reproducibility in analytical workflows, precise chemical identification is required.
Thiamine-d3 hydrochloride is distinct from its unlabeled parent due to the incorporation of
three deuterium atoms (

H) on the pyrimidine methyl group.

Chemical Profile
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Specification

Chemical Name

Thiamine-d3 chloride hydrochloride

IUPAC Name

3-[(4-amino-2-methyl-ngcontent-ng-
€1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-pyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-
methyl-1,3-thiazol-3-ium chloride hydrochloride

CAS Number (Labeled)

2241872-28-4 (Specific) / NA (Generic)

CAS Number (Unlabeled)

67-03-8 (Parent reference)

Molecular Formula

Molecular Weight

340.29 g/mol (vs. 337.27 g/mol for unlabeled)

Isotopic Purity

Typically

atom D

Solubility

Highly soluble in water; slightly soluble in

alcohol; insoluble in ether.[2][3]

Structural Analysis (DOT Visualization)

The following diagram illustrates the structural connectivity and the specific site of deuteration

(Methyl-d3 on the Pyrimidine ring). This positioning is critical because the methyl protons on

the pyrimidine ring are non-exchangeable in aqueous solution, ensuring the isotopic label

remains stable during extraction and chromatography.
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Caption: Structural connectivity of Thiamine-d3 HCI. The stable deuterium label (Red) is
located on the pyrimidine ring, distinct from the thiazole moiety.

Synonyms & Commercial Designations

In the research reagent market, Thiamine-d3 hydrochloride is listed under various technical
synonyms. It is not sold under pharmaceutical brand names (e.g., Benerva) because it is a
non-clinical research tool.

Technical Synonyms
 Vitamin B1-d3 Hydrochloride[1][2][4][5]
e Aneurine-d3 Hydrochloride (Older nomenclature, common in European pharmacopoeias)

o Thiamine Chloride-d3 Hydrochloride[5]

e 3-[(4-Amino-2-methyl-d3-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methylthiazolium
chloride hydrochloride[1][2]

Supplier Catalog Identifiers (Trade Names)

Researchers must cross-reference these catalog names to ensure the correct salt form and
isotopic purity.
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) Catalog Name / o
Supplier . . Catalog No. Application Note
Trade Designation

High purity (>98%),

Thiamine-d3
MedChemExpress ) HY-N0680S1 standard for
hydrochloride .
bioassays.
Toronto Research Thiamine-d3 Primary source for
_ _ T344187 _
Chemicals Hydrochloride custom synthesis.
Often references
) Thiamine-d3
Santa Cruz Biotech ) sc-220224 unlabeled CAS (67-
Hydrochloride
03-8) for ID.
Thiamine-d3 Chloride Specifies "methyl-d3"
C/D/N Isotopes D-7682 o
HCI explicitly.
Usually listed under
Sigma-Aldrich Varies (often custom) Custom "Stable Isotopes”

division.

Technical Application: LC-MS/MS Internal Standard

The primary utility of Thiamine-d3 HCl is as an Internal Standard (1S) in Isotope Dilution Mass
Spectrometry (IDMS).

The Mechanistic "Why"

o Co-Elution: Thiamine-d3 has nearly identical physicochemical properties (pKa,
hydrophobicity) to endogenous thiamine. Therefore, it co-elutes at the same retention time.

o Matrix Compensation: Any ion suppression or enhancement caused by the biological matrix
(phospholipids, salts) affects both the analyte and the IS equally. The ratio of Analyte/IS
remains constant, ensuring accuracy.

e Mass Shift (+3 Da): The

label shifts the precursor mass from m/z 265 (Thiamine) to m/z 268 (Thiamine-d3). This
prevents "cross-talk" between the analyte and standard channels.
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Validated Protocol: Whole Blood Extraction

This protocol is adapted from validated clinical methods (e.g., Clin. Chem., J. Chrom. B) for
quantifying Thiamine Diphosphate (TDP) and Thiamine in whole blood.

Reagents:

e Stock Solution: 1 mg/mL Thiamine-d3 HCI in 0.1% Formic Acid (Store at -80°C).
e Precipitating Agent: 10% Trichloroacetic Acid (TCA) or Zinc Sulfate in Methanol.
Workflow:

o Sample Aliquot: Transfer 100

L of Whole Blood to a microcentrifuge tube.
e |S Spiking: Add 10
L of Thiamine-d3 Working Solution (e.g., 500 ng/mL). Vortex for 10 sec.

o Expert Insight: Spiking before protein precipitation is crucial to correct for recovery losses
during the precipitation step.

» Protein Precipitation: Add 200

L of Precipitating Agent. Vortex vigorously for 1 min.

o Centrifugation: Centrifuge at 14,000 x g for 10 min at 4°C.

o Supernatant Transfer: Transfer clear supernatant to an amber autosampler vial (Thiamine is
light sensitive).

e LC-MS/MS Injection: Inject 5-10

LC-MS/MS Transitions (MRM)
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The following Multiple Reaction Monitoring (MRM) transitions are standard. The fragmentation
typically involves the cleavage of the methylene bridge between the rings.

S Precursor lon (Q1)  Product lon (Q3) Structure Fragment
Pyrimidine-CH
Thiamine (Unlabeled) ~ 2% 122.1
moiety
Pyrimidine-d3-CH
268.1 125.1

Thiamine-d3 (I1S)
moiety

Note: Since the deuterium label is on the Pyrimidine ring, the fragment ion also carries the +3
mass shift (122

125). If the label were on the Thiazole ring, the fragment would remain 122, which would be
less specific.

Analytical Workflow Diagram
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Caption: Step-by-step bioanalytical workflow using Thiamine-d3 HCI as an Internal Standard.
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Stability & Handling

o Light Sensitivity: Thiamine is highly sensitive to UV light. All solutions containing Thiamine-d3
must be handled in amber glassware or under low-light conditions.

o pH Stability: Unstable in alkaline solutions (ring opening occurs). Maintain stock solutions in
acidic buffers (0.1% Formic Acid or HCI).

o Hygroscopicity: The HCI salt is hygroscopic. Store the solid powder in a desiccator at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Thiamine-d3 Hydrochloride: Technical Guide for
Bioanalysis & Drug Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150975#thiamine-d3-hydrochloride-synonyms-and-
trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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